Cas no 35687-30-0 (5-(2,4-Dichlorophenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(2,4-Dichlorophenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 35687-30-0
• MF: C₁₀H₉Cl₂N₃OS
• MW: 290.168958425522
• MDL: MFCD03943565
• CID: 295784
• PubChem ID: 1249593
• Update Time: 2025-11-01

5-(2,4-Dichlorophenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-((2,4-Dichlorophenoxy)methyl)-4-methyl-4H-1,2,4-triazole-3-thiol
• 3-[(2,4-dichlorophenoxy)methyl]-4-methyl-1H-1,2,4-triazole-5-thione
• 3H-1,2,4-Triazole-3-thione,5-[(2,4-dichlorophenoxy)methyl]-2,4-dihydro-4-methyl-
• 5-[(2,4-Dichlorophenoxy)methyl]-4-methyl-4H-1,2,4-triazole-3-thiol
• 5-(2,4-dichloro-phenoxymethyl)-4-methyl-2,4-dihydro-[1,2,4]triazole-3-thione
• AC1LOX9S
• ALBB-003425
• BBL014082
• CTK6G8229
• STK411884
• DTXSID60361366
• AB00368819-03
• CS-0316078
• NCGC00336825-01
• VS-04167
• SR-01000293972-1
• MFCD03943565
• AKOS000420407
• SR-01000293972
• 35687-30-0
• 5-(2,4-Dichlorophenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD03943565
• Inchi： 1S/C10H9Cl2N3OS/c1-15-9(13-14-10(15)17)5-16-8-3-2-6(11)4-7(8)12/h2-4H,5H2,1H3,(H,14,17)
• InChI Key： FRYCNHDBALZXSY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC1=NNC(N1C)=S)Cl

Computed Properties

• Exact Mass: 288.98400
• Monoisotopic Mass: 288.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 69Ų

Experimental Properties

• Density: 1.52
• Boiling Point: 383°C at 760 mmHg
• Flash Point: 185.4°C
• Refractive Index: 1.675
• PSA: 78.74000
• LogP: 2.98960

5-(2,4-Dichlorophenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 5-(2,4-Dichlorophenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol

Introduction to 5-(2,4-Dichlorophenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol (CAS No. 35687-30-0)

5-(2,4-Dichlorophenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number 35687-30-0, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structure of this compound features a 5-(2,4-Dichlorophenoxy)methyl moiety linked to a 4-methyl-4H-1,2,4-triazole-3-thiol core, which contributes to its unique chemical and biological properties.

The 5-(2,4-Dichlorophenoxy)methyl group is a key pharmacophore that enhances the compound's interaction with biological targets, while the thiol functionality in the triazole ring provides additional reactivity and potential for further derivatization. These structural features make the compound a versatile intermediate in the synthesis of more complex molecules with therapeutic applications. Recent advancements in medicinal chemistry have highlighted the importance of such heterocyclic compounds in developing novel drugs targeting various diseases.

In recent years, there has been a surge in research focused on 1,2,4-triazole derivatives due to their broad spectrum of biological activities. The triazole ring is known for its stability and ability to form hydrogen bonds with biological targets, making it an ideal scaffold for drug design. The presence of a methyl group at the 4-position of the triazole ring further modulates its pharmacokinetic properties, enhancing bioavailability and metabolic stability. These attributes have made compounds like 5-(2,4-Dichlorophenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol attractive candidates for further exploration in drug discovery programs.

The thiol group in this compound is particularly noteworthy as it can participate in various chemical reactions, including disulfide bond formation and redox processes. These properties are exploited in bioconjugation strategies and enzyme inhibition studies. For instance, thiol-based compounds have been shown to interact with cysteine residues in proteins, leading to selective targeting and modulation of enzymatic activity. This has opened up new avenues for developing small-molecule inhibitors with high specificity.

One of the most compelling aspects of 5-(2,4-Dichlorophenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol is its potential as a lead compound for therapeutic intervention. Studies have demonstrated that derivatives of this molecule exhibit inhibitory effects against several enzymes implicated in inflammatory and infectious diseases. The dichlorophenoxymethyl moiety enhances binding affinity to these targets by providing multiple interaction points through hydrophobic and electrostatic interactions. This dual functionality makes the compound a valuable starting point for structure-based drug design.

Recent computational studies have shed light on the molecular interactions between this compound and its biological targets. Molecular docking simulations have revealed that the triazole ring and thiol group engage in critical hydrogen bonding networks with key residues in the active sites of target enzymes. Additionally, the dichlorophenoxymethyl group adopts specific conformations that optimize binding affinity. These insights have guided synthetic modifications aimed at improving potency and selectivity.

The synthesis of 5-(2,4-Dichlorophenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol involves multi-step organic transformations that highlight its synthetic accessibility. The reaction sequence typically begins with the condensation of appropriately substituted phenols with hydrazine hydrate to form triazole derivatives. Subsequent functionalization introduces the thiol group and the dichlorophenoxymethyl moiety through nucleophilic substitution reactions. Advances in catalytic methods have enabled more efficient and scalable synthesis routes for these complex molecules.

In conclusion,5-(2,4-Dichlorophenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol (CAS No. 35687-30-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its role as an intermediate in drug development underscores its importance in modern medicinal chemistry research. As scientists continue to explore new therapeutic strategies,this compound will undoubtedly remain at the forefront of innovation in drug discovery.